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Disclaimer: As a novel research compound, a specific Safety Data Sheet (SDS) for HA-9104 is
not publicly available. The following guidance is based on established best practices for
handling new or uncharacterized potent small molecule inhibitors in a laboratory environment.
Researchers must treat HA-9104 as a potentially hazardous substance of unknown toxicity and
consult their institution's Environmental Health and Safety (EHS) department for specific
protocols and requirements.

This document provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals working with HA-9104. It outlines operational
plans, personal protective equipment (PPE) recommendations, and disposal procedures to
ensure a safe laboratory environment.

l. Personal Protective Equipment (PPE)

The minimum required PPE for handling HA-9104 is detailed below. A work area and task-
specific risk assessment is necessary to determine if additional protection is required.[1][2][3]
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Protection Type

Specific Recommendations

Rationale

Body Protection

* Flame-retardant lab coat

Protects skin and personal
clothing from splashes and

spills.[4]

Eye and Face Protection

» Safety glasses with side-
shields (minimum) ¢« Chemical
splash goggles « Face shield
worn over safety

glasses/goggles

Protects against splashes,
aerosols, and flying particles. A
face shield is recommended
when there is a significant
splash hazard.[1][4]

Hand Protection

« Disposable nitrile gloves
(double-gloving
recommended) ¢ Chemically
resistant gloves (e.g.,
neoprene, butyl rubber) for
prolonged contact or handling

larger quantities.

Protects against skin contact.
Since specific chemical
compatibility data for HA-9104
is unavailable, nitrile gloves
are a general recommendation
for incidental contact and
should be changed
immediately upon

contamination.[1]

Respiratory Protection

* Use in a certified chemical
fume hood is mandatory. « If
weighing or handling outside of
a fume hood is unavoidable, a
fit-tested N95 respirator or

higher may be required.

Minimizes inhalation exposure

to powders or aerosols.[5]

Foot Protection

* Closed-toe shoes

Prevents injuries from dropped

objects or spills.[4]

Il. Operational and Handling Protocols

Given that HA-9104 is a potent small molecule inhibitor, all handling should be performed with

the assumption of high toxicity.

A. Engineering Controls:
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e Primary Containment: All work involving HA-9104 in solid form or in volatile solvents must be
conducted in a certified chemical fume hood to minimize inhalation exposure.[5]

e Secondary Containment: When storing or transporting HA-9104 solutions, use secondary
containers to prevent spills.[5]

B. Preparation of Stock Solutions:
e Pre-weighing Preparation:
o Don all required PPE as outlined in Table 1.
o Designate a specific area within the chemical fume hood for handling the solid compound.

o Place a disposable work surface liner (e.g., plastic-backed absorbent paper) in the work

area.
e Weighing the Compound:
o Use an analytical balance inside the fume hood or a vented balance safety enclosure.
o Carefully weigh the desired amount of HA-9104 onto weigh paper. Avoid creating dust.
 Solubilization:
o Add the appropriate solvent to the vessel containing the weighed HA-9104.
o Ensure the container is securely capped before mixing.
o Storage:

o Store stock solutions in clearly labeled, sealed containers. The label should include the
compound name, concentration, solvent, date of preparation, and the preparer's initials.

o Store at the recommended temperature, away from incompatible materials.[5]
C. General Handling:

» Avoid direct contact with the skin, eyes, and clothing.[2]
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» Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling the compound, even if gloves were worn.

lll. Disposal Plan

All waste generated from handling HA-9104 must be treated as hazardous chemical waste.[6]
Under no circumstances should this waste be disposed of in regular trash or down the drain.

Waste Type Disposal Procedure

« Contaminated PPE (gloves, disposable lab
Solid Waste coats) « Weigh paper, pipette tips, tubes, and

other contaminated labware

o * Unused stock solutions « Working solutions ¢
Liquid Waste

First rinse of "empty" containers

* Needles, syringes, or other contaminated
Sharps Waste
sharps

Waste Container Labeling and Storage:

» All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
of the contents (including solvents), and any associated hazard warnings.[7]

» Store waste containers in a designated and secure Satellite Accumulation Area (SAA) within
the laboratory.[5]

o Keep containers tightly closed except when adding waste.[5]

e Follow your institution's procedures for requesting a chemical waste pickup from the EHS
department.[5]

IV. Emergency Procedures

In all cases of exposure or spills, notify your supervisor and EHS department immediately.
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Emergency Situation

Immediate Action

Chemical Exposure to Skin

« Immediately flush the affected area with
copious amounts of water for at least 15
minutes. « Remove all contaminated clothing
while rinsing. « Seek immediate medical
attention.[8][9]

Chemical Exposure to Eyes

* Immediately flush the eyes with water for at
least 15 minutes using an emergency eyewash
station. « Hold the eyelids open to ensure
thorough rinsing. « Seek immediate medical
attention.[9][10]

Minor Chemical Spill

« Alert personnel in the immediate area. ¢
Wearing appropriate PPE, absorb the spill with
an inert material (e.g., vermiculite, sand). ¢
Collect the absorbed material and any
contaminated debris into a designated
hazardous waste container. « Clean the spill
area with a suitable decontaminating solution.
[11]

Major Chemical Spill

« Evacuate the laboratory immediately and alert
others in the vicinity. ¢ If the substance is
flammable, turn off all ignition sources if it is
safe to do so. « Close the laboratory doors to
confine the spill. « Contact your institution's EHS
or emergency response team. Do not attempt to

clean up a major spill yourself.[8][11]

Visual Workflow for Handling HA-9104

The following diagram illustrates the logical workflow for the safe handling and disposal of HA-

9104.
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Caption: Workflow for the safe handling and disposal of HA-9104.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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